2-(4-bromophenyl)-1-propyl-1H-benzimidazole

• IUPAC Name: 2-(4-bromophenyl)-1-propylbenzimidazole
• InChI: InChI=1S/C16H15BrN2/c1-2-11-19-15-6-4-3-5-14(15)18-16(19)12-7-9-13(17)10-8-12/h3-10H,2,11H2,1H3
• InChI Key: BHYYGEXZERQERQ-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C2=CC=CC=C2N=C1C3=CC=C(C=C3)Br
• Molecular Formula: C16H15BrN2
• Molecular Weight: 315.21 g/mol

Description

2-(4-bromophenyl)-1-propyl-1H-benzimidazole, also known as BPPB, is a synthetic compound that has been extensively studied for its potential therapeutic applications. This compound belongs to the benzimidazole class of compounds and exhibits a unique pharmacological profile that makes it an attractive candidate for further investigation.

Mechanism of Action

2-(4-bromophenyl)-1-propyl-1H-benzimidazole exerts its pharmacological effects by selectively binding to the GABAA receptor and inhibiting its activity. This results in a decrease in the inhibitory tone in the brain, leading to an increase in neuronal excitability and ultimately, the therapeutic effects of the compound.
Biochemical and Physiological Effects
2-(4-bromophenyl)-1-propyl-1H-benzimidazole has been shown to exhibit a range of biochemical and physiological effects in preclinical studies. These include anxiolytic, anticonvulsant, and sedative effects, as well as the potential to modulate the release of dopamine and other neurotransmitters in the brain.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-(4-bromophenyl)-1-propyl-1H-benzimidazole is its high selectivity for the GABAA receptor, which makes it a valuable tool for studying the role of this receptor in various physiological and pathological processes. However, its relatively low potency and solubility can make it challenging to work with in certain experimental settings.

Future Directions

There are several potential future directions for research on 2-(4-bromophenyl)-1-propyl-1H-benzimidazole. These include further studies on its pharmacokinetics and pharmacodynamics, as well as its potential therapeutic applications in the treatment of anxiety and other related disorders. Additionally, research on the structure-activity relationship of 2-(4-bromophenyl)-1-propyl-1H-benzimidazole and related compounds could lead to the development of more potent and selective GABAA receptor antagonists.

Synthesis Methods

The synthesis of 2-(4-bromophenyl)-1-propyl-1H-benzimidazole involves the reaction of 4-bromoaniline with propylamine in the presence of a catalyst. The resulting product is then subjected to a cyclization reaction to form the benzimidazole ring system. The final product is purified through a series of chromatographic techniques to obtain a high purity product.

Scientific Research Applications

2-(4-bromophenyl)-1-propyl-1H-benzimidazole has been studied extensively for its potential therapeutic applications, particularly in the field of neuropharmacology. It has been shown to exhibit potent and selective antagonism of the GABAA receptor, which is a major inhibitory neurotransmitter in the brain. This makes 2-(4-bromophenyl)-1-propyl-1H-benzimidazole a promising candidate for the treatment of anxiety and other related disorders.